1-[(2,5-dimethoxyphenyl)sulfonyl]-4-isobutyrylpiperazine

• IUPAC Name: 1-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C16H24N2O5S/c1-12(2)16(19)17-7-9-18(10-8-17)24(20,21)15-11-13(22-3)5-6-14(15)23-4/h5-6,11-12H,7-10H2,1-4H3
• InChI Key: ZQJXJFUPGDNTLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

1-[(2,5-dimethoxyphenyl)sulfonyl]-4-isobutyrylpiperazine, commonly known as DASB, is a chemical compound that is widely used in scientific research due to its ability to bind to serotonin transporters (SERTs). SERTs are proteins that are responsible for regulating the levels of serotonin in the brain. DASB is used to study the role of SERTs in various physiological and pathological conditions.

Mechanism of Action

DASB binds to 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-isobutyrylpiperazine with high affinity and specificity. Once bound, DASB prevents the reuptake of serotonin into the presynaptic neuron, leading to an increase in extracellular serotonin levels. This increase in serotonin levels can then be measured using imaging techniques such as positron emission tomography (PET).
Biochemical and Physiological Effects:
The biochemical and physiological effects of DASB are primarily related to its ability to bind to this compound. DASB can be used to measure the density and distribution of this compound in the brain, as well as their function. DASB can also be used to study the effects of drugs that target this compound, such as selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs).

Advantages and Limitations for Lab Experiments

One of the main advantages of using DASB in lab experiments is its high affinity and specificity for 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-isobutyrylpiperazine. This allows for accurate and reliable measurements of SERT expression and function. However, there are also some limitations to using DASB. For example, DASB is a radioactive compound and requires specialized equipment and facilities for handling and disposal. Additionally, DASB has a relatively short half-life, which limits the time window for imaging studies.

Future Directions

There are several future directions for research on DASB and 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-isobutyrylpiperazine. One area of interest is the role of this compound in the development and progression of psychiatric disorders such as depression and anxiety. Another area of interest is the development of new drugs that target this compound with greater specificity and efficacy. Additionally, there is growing interest in using DASB and other imaging agents to study the effects of non-pharmacological interventions such as psychotherapy and mindfulness training on SERT function.

Scientific Research Applications

DASB is primarily used in neuroscience research to study the role of 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-isobutyrylpiperazine in various physiological and pathological conditions. For example, DASB is used to investigate the changes in SERT expression and function in depression, anxiety, and other psychiatric disorders. DASB is also used to study the effects of drugs that target this compound, such as antidepressants and psychostimulants.